Cas no 75853-44-0 (2-Acridinol,9-amino-6-chloro-, dihydrogen phosphate (ester) (9CI))

• Product Name: 2-Acridinol,9-amino-6-chloro-, dihydrogen phosphate (ester) (9CI)
• CAS No: 75853-44-0
• MF: C₁₃H₁₀ClN₂O₄P
• MW: 324.656262874603
• CID: 563338
• PubChem ID: 189844
• Update Time: 2025-04-19

2-Acridinol,9-amino-6-chloro-, dihydrogen phosphate (ester) (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Acridinol,9-amino-6-chloro-, dihydrogen phosphate (ester) (9CI)
• (9-amino-6-chloroacridin-2-yl) dihydrogen phosphate
• 9-amino-6-chloroacridine-2-phosphate
• DTXSID80226761
• SCHEMBL3362000
• 75853-44-0

• Inchi： 1S/C13H10ClN2O4P/c14-7-1-3-9-12(5-7)16-11-4-2-8(20-21(17,18)19)6-10(11)13(9)15/h1-6H,(H2,15,16)(H2,17,18,19)
• InChI Key： OWFHEUBYDGJHQL-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=C1C=CC(=CC1=C2N)OP(=O)(O)O

Computed Properties

• Exact Mass: 324.007
• Monoisotopic Mass: 324.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.692
• Boiling Point: 639.5°C at 760 mmHg
• Flash Point: 340.6°C
• Refractive Index: 1.789
• PSA: 116.21000
• LogP: 3.02520